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Compound of Interest

Compound Name: Usp7-IN-14

Cat. No.: B15601884 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent,

novel compounds like Usp7-IN-14 is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure a secure

laboratory environment. Adherence to these protocols is critical for minimizing exposure risk

and maintaining the integrity of your research.

Usp7-IN-14 is a valuable tool in drug discovery, designed to induce the degradation of the

USP7 protein.[1] Given its potential biological activity, it is crucial to handle this compound with

a high degree of caution, following best practices for managing hazardous research chemicals.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive personal protective equipment strategy is mandatory when working with

Usp7-IN-14. The following table outlines the recommended PPE based on guidelines for

handling hazardous compounds.[2][3]
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PPE Component Specification Purpose

Gloves

Double gloving with

chemotherapy-rated, powder-

free nitrile gloves (ASTM

D6978 compliant).

Prevents skin contact. The

outer glove should be removed

and disposed of as hazardous

waste immediately after

handling.[2]

Gown

Disposable, impermeable

gown made of a resistant

material like polyethylene-

coated polypropylene. It

should be long-sleeved with

tight-fitting cuffs and close in

the back.

Protects skin and personal

clothing from contamination.

Gowns should be discarded as

hazardous waste after use or

in the event of a spill.[2]

Eye & Face Protection
Safety goggles with side

shields and a full-face shield.

Protects against splashes,

aerosols, and airborne

particles from contacting the

eyes and face.[2]

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator. A

powered air-purifying respirator

(PAPR) may be necessary for

activities with a high risk of

aerosolization.

Minimizes the risk of inhaling

the compound, especially in

powdered form. Proper fit-

testing of respirators is

essential.[2]

Shoe Covers
Disposable, slip-resistant shoe

covers.

Prevents the tracking of

contaminants out of the

designated handling area.[2]

First Aid Measures: Immediate Response Protocols
In the event of exposure, immediate and appropriate action is critical. The following table

summarizes first aid procedures.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[5]

Safe Handling and Operational Workflow
A clearly defined workflow is essential for minimizing the risk of exposure and contamination.

All handling of solid Usp7-IN-14 should occur within a certified chemical fume hood or a

ventilated balance enclosure.[2][6]
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Safe Handling Workflow for Usp7-IN-14

Preparation

Solubilization

Decontamination & Disposal

1. Prepare Handling Area
(Chemical Fume Hood)

2. Don Full PPE

Ensure proper ventilation

3. Weigh Compound
(Ventilated Enclosure)

Use dedicated equipment

4. Add Solvent
(e.g., DMSO)

Transfer to appropriate vial

5. Mix to Dissolve
(Vortex/Sonicate)

Ensure vial is sealed

6. Dispose of Contaminated Sharps

Proceed with experiment

7. Dispose of Liquid & Solid Waste

Segregate waste streams

8. Decontaminate Surfaces & Equipment

Use appropriate cleaning agents

9. Doff PPE

Follow institutional guidelines

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Usp7-IN-14.
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Disposal Plan: Managing Hazardous Waste
All materials that have come into contact with Usp7-IN-14 must be treated as hazardous waste.

[6] Under no circumstances should this compound or its solutions be disposed of down the

drain or in regular trash.[6]

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Waste

Collect unused Usp7-IN-14 powder and

contaminated items (e.g., weigh paper,

spatulas) in a clearly labeled, sealed, and

chemically compatible hazardous waste

container.[6]

Liquid Waste

Collect solutions containing Usp7-IN-14 in a

dedicated, leak-proof hazardous waste

container. Do not mix with incompatible waste

streams.[6]

Contaminated Labware

Dispose of all contaminated disposable labware

(e.g., pipette tips, tubes) in a designated

hazardous waste bag or container.[6]

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Usp7-IN-14".[6] Follow your institution's specific guidelines for the disposal of chemical

and cytotoxic waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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